Cas no 4441-12-7 (Tri(4-morpholinyl)phosphine Oxide)
Tri(4-morpholinyl)phosphine Oxide is a phosphine oxide derivative characterized by its morpholine-substituted structure, offering enhanced stability and solubility in various organic solvents. This compound is particularly valued in coordination chemistry and catalysis due to its electron-donating properties, which facilitate ligand exchange and stabilization of transition metal complexes. Its robust thermal and chemical stability makes it suitable for high-temperature reactions, while the morpholine groups contribute to improved solubility in polar media. The compound is also utilized in polymer chemistry as a flame retardant additive, leveraging its phosphorus content to enhance material properties. Its well-defined structure ensures consistent performance in synthetic applications.
4441-12-7 structure
Product Name:Tri(4-morpholinyl)phosphine Oxide
CAS No:4441-12-7
MF:C12H24N3O4P
MW:305.310423851013
MDL:MFCD00047406
CID:45061
PubChem ID:24881895
Update Time:2025-05-27
Tri(4-morpholinyl)phosphine Oxide Chemical and Physical Properties
Names and Identifiers
-
- Trimorpholinophosphine oxide
- TMPO
- Tri(4-morpholino)phosphine oxide
- 2,4,6-Trihydroxybenzoic acid hydrate
- 4-dimorpholin-4-ylphosphorylmorpholine
- Phosphoric acid trimorpholide
- Phosphoric Trimorpholide
- 4,4',4''-phosphoryltrimorpholine
- Tri(4-morpholinyl)phosphine oxide
- TMPO;Tris-(morpholino)-phosphine oxide
- 4-[bis(morpholin-4-yl)phosphoroso]morpholine
- NSC41250
- 5-n-Propylbenzoic Acid
- KSC493M7L
- C12H24N3O4P
- trimorpholin-4-ylphosphino-1-one
- WXMQHPKQCPCDQO-UHFFFAOYSA-N
- Tris-(morpholino)-phosphine oxide
- PHOSPHORIC ACIDTRIM
- NS00049118
- BCP22584
- 4441-12-7
- K6FWD4S4ZD
- Morpholine, 4-[di(4-morpholinyl)phosphinyl]-
- T2748
- Tris(4-morpholino)phosphine oxide
- NSC-41250
- SCHEMBL1276983
- EINECS 224-662-7
- UNII-K6FWD4S4ZD
- MFCD00047406
- Trimorpholinophosphine oxide, 99% (HPLC)
- A924153
- NSC 41250
- DS-2096
- Morpholine, 4,4,'4''-phosphinylidynetris-
- PHOSPHORYL TRIMORPHOLIDE
- SY019073
- MORPHOLINE, 4,4',4''-PHOSPHINYLIDYNETRIS-
- AKOS001750430
- AI3-61409
- J-513958
- PHOSPHORIC ACIDTRIMORPHOLIDE
- DTXSID00196159
- FT-0635298
- TRIS(MORPHOLINO)PHOSPHINE OXIDE
- CS-W002230
- EN300-7388641
- NSC 41250; Phosphoric Acid Trimorpholide; Phosphoric Trimorpholide; Phosphoryl Trimorpholide;
- DTXCID60118650
- STK664711
- Tri(4-morpholinyl)phosphine Oxide
-
- MDL： MFCD00047406
- Inchi： 1S/C12H24N3O4P/c16-20(13-1-7-17-8-2-13,14-3-9-18-10-4-14)15-5-11-19-12-6-15/h1-12H2
- InChI Key： WXMQHPKQCPCDQO-UHFFFAOYSA-N
- SMILES： P(N1CCOCC1)(N1CCOCC1)(N1CCOCC1)=O
- BRN： 280155
Computed Properties
- Exact Mass: 305.15000
- Monoisotopic Mass: 305.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 54.5
Experimental Properties
- Color/Form: White crystal powder
- Density: 1.3000 (rough estimate)
- Melting Point: 189.0 to 193.0 deg-C
- Boiling Point: 476.4℃ at 760 mmHg
- Flash Point: 241.9 °C
- Refractive Index: 1.5540 (estimate)
- PSA: 64.29000
- LogP: -0.09520
- Solubility: Uncertain
Tri(4-morpholinyl)phosphine Oxide Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
Tri(4-morpholinyl)phosphine Oxide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tri(4-morpholinyl)phosphine Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037014-100g |
Trimorpholinophosphine oxide |
4441-12-7 | 97% | 100g |
$355.10 | 2023-09-01 | |
| BAI LING WEI Technology Co., Ltd. | 223806-5G |
Tri(4-morpholino)phosphine oxide, 99% |
4441-12-7 | 99% | 5G |
￥ 259 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 223806-25G |
Tri(4-morpholino)phosphine oxide, 99% |
4441-12-7 | 99% | 25G |
￥ 919 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 223806-100G |
Tri(4-morpholino)phosphine oxide, 99% |
4441-12-7 | 99% | 100G |
￥ 2945 | 2022-04-26 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY019073-5g |
Trimorpholinophosphine Oxide |
4441-12-7 | ≥97% | 5g |
¥193.67 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY019073-25g |
Trimorpholinophosphine Oxide |
4441-12-7 | ≥97% | 25g |
¥516.45 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY019073-100g |
Trimorpholinophosphine Oxide |
4441-12-7 | ≥97% | 100g |
¥1613.90 | 2025-04-14 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2748-25G |
Trimorpholinophosphine Oxide |
4441-12-7 | >98.0%(GC) | 25g |
¥590.00 | 2024-04-15 | |
| TRC | T896503-50mg |
Tri(4-morpholinyl)phosphine Oxide |
4441-12-7 | 50mg |
$ 52.00 | 2023-09-05 | ||
| TRC | T896503-100mg |
Tri(4-morpholinyl)phosphine Oxide |
4441-12-7 | 100mg |
$ 69.00 | 2023-09-05 |
Tri(4-morpholinyl)phosphine Oxide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4441-12-7)三（4-吗啉代）膦
Order Number:LE1730027
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
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Tri(4-morpholinyl)phosphine Oxide Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4441-12-7 (Tri(4-morpholinyl)phosphine Oxide) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4441-12-7)三（4-吗啉代）膦
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry